CAY10625

• CAS No.: 137346-42-0
• Product Name: CAY10625
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.507
• IUPAC Name: 7-nitro-10-octyl-3-phenylpyrimido[4,5-b]quinoline-2,4-dione
• Standard InChI: InChI=1S/C25H26N4O4/c1-2-3-4-5-6-10-15-27-22-14-13-20(29(32)33)16-18(22)17-21-23(27)26-25(31)28(24(21)30)19-11-8-7-9-12-19/h7-9,11-14,16-17H,2-6,10,15H2,1H3
• Standard InChIKey: BGABGXIVKDUNFQ-UHFFFAOYSA-N
• SMILES: CCCCCCCCN1C2=C(C=C(C=C2)[N+](=O)[O-])C=C3C1=NC(=O)N(C3=O)C4=CC=CC=C4
• Description: Survivin is a cellular protein implicated in cell survival by interacting with and inhibiting the apoptotic function of several proteins including Smac/DIABLO, caspase-3, and caspase-7. Survivin also plays a role in the regulation of the cell cycle as part of a protein complex that includes INCENP, Aurora B kinase, and Borealin. CAY10625 is an antagonist of the interaction between survivin and the apoptosis-promoting protein Smac/DIABLO, exhibiting an IC50 value of 2.2 µM. It inhibits the interaction of survivin with INCENP less effectively with an IC50 value of 20 µM. CAY10625 is cell-permeable and sensitizes cells to the induction of apoptosis by doxorubicin.
• Synonyms: 7-nitro-10-octyl-3-phenyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
• Reference: 1.Ryan, B.M.,O/'Donovan, N., and Duffy, M.J. Survivin: A new target for anti-cancer therapy. Cancer Treatment Reviews 35, 553-562 (2009).
• PubChem Compound: 44306972
• Last Modified: Nov 11 2021